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Compound of Interest

3,5,6Trichloro-4-hydroxypicolinic
Compound Name: d
aci

Cat. No.: B133051

Essential Safety and Handling Guide for 3,5,6-
Trichloro-4-hydroxypicolinic acid

Disclaimer: Specific safety and toxicological data for 3,5,6-Trichloro-4-hydroxypicolinic acid is
not readily available. The following guidance is based on safety data for structurally similar
compounds, including other chlorinated pyridines and salicylic acid derivatives. A thorough risk
assessment should be conducted by qualified personnel before handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 3,5,6-Trichloro-4-hydroxypicolinic
acid. It includes operational procedures and disposal plans to ensure laboratory safety and
proper chemical management.

Hazard Summary

Based on analogous compounds, 3,5,6-Trichloro-4-hydroxypicolinic acid is anticipated to be a
hazardous substance. The primary hazards are likely to include:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.
o Skin Corrosion/Irritation: May cause severe skin burns and irritation.

o Serious Eye Damage/Irritation: Poses a risk of serious eye damage.
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» Sensitization: May cause an allergic skin reaction.
e Aquatic Toxicity: Expected to be very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the recommended PPE for handling 3,5,6-Trichloro-4-hydroxypicolinic acid.

PPE Category Specification Rationale

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). )
] ] To prevent skin contact and
Hand Protection Double gloving may be )
absorption.
necessary for added

protection.

Chemical splash goggles

meeting ANSI Z87.1 standard. To protect against splashes
Eye and Face Protection A face shield should be worn that can cause serious eye

over goggles when there is a damage.

splash hazard.

Use in a certified chemical
fume hood. If a fume hood is
, _ not available or if dusts are To prevent inhalation of
Respiratory Protection ) ]
generated, a respirator with an  harmful dust or vapors.
appropriate filter (e.g., AIP2) is

required.

Alab coat (Nomex® or similar

flame-resistant material is ) )
] ] To protect skin from accidental
Protective Clothing recommended). Long pants
contact.
and closed-toe shoes are

mandatory.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational protocol is essential for safety.
1. Preparation and Engineering Controls:
e Ensure a certified chemical fume hood is operational.

» Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.

o Prepare all necessary equipment and reagents before handling the chemical.

» Designate a specific area for handling 3,5,6-Trichloro-4-hydroxypicolinic acid to minimize
contamination.

2. Handling the Chemical:

e Don all required PPE as outlined in the table above.

o Handle the solid chemical carefully to avoid generating dust.

o If transferring the solid, use a spatula or other appropriate tool within the fume hood.

» For creating solutions, slowly add the solid to the solvent to avoid splashing.

o Keep all containers of 3,5,6-Trichloro-4-hydroxypicolinic acid tightly closed when not in use.
3. Spill Management:

 In case of a small spill, cordon off the area.

» Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemicals.
o Collect the absorbed material into a designated hazardous waste container.

o Clean the spill area thoroughly.

o For large spills, evacuate the area and follow your institution's emergency procedures.
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Chemical Waste: All solid waste and solutions containing 3,5,6-Trichloro-4-hydroxypicolinic
acid must be disposed of as hazardous chemical waste.

o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weigh boats, and paper towels, must also be collected as hazardous waste.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name, and the associated hazards (e.g., Toxic, Corrosive).

« Regulations: Follow all local, state, and federal regulations for hazardous waste disposal. Do
not pour this chemical or its solutions down the drain.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 3,5,6-Trichloro-4-
hydroxypicolinic acid.

Caption: Workflow for safe handling of 3,5,6-Trichloro-4-hydroxypicolinic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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